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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pentanethiol (CAS 2084-19-7),
a versatile organosulfur compound. This document details its chemical and physical properties,
outlines experimental protocols for its synthesis and purification, discusses its various
applications, and provides essential safety information. Furthermore, it explores the olfactory
signaling pathway associated with thiols.

Chemical and Physical Properties

2-Pentanethiol, also known as sec-amyl mercaptan, is a colorless liquid with a characteristic
strong, unpleasant odor.[1] It is an organic compound belonging to the thiol class, distinguished
by the presence of a sulfhydryl (-SH) group.[1] While soluble in organic solvents, it has limited
solubility in water.[1]

Table 1: Chemical Identification of 2-Pentanethiol
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Identifier

Value

CAS Number

2084-19-7[1][2][3][4](5]61[71[8]

Molecular Formula

CSH12S[1][2][4][5][6][71(8][°]

Molecular Weight 104.21 g/mol [2][4][5][6]
IUPAC Name pentane-2-thiol[7][9]

1-Methylbutanethiol, 2-Mercaptopentane, sec-
Synonyms

Amyl mercaptan[1][2][3][7]

EINECS Number

218-224-4[2]

Table 2: Physical Properties of 2-Pentanethiol

Property Value

Appearance Colorless liquid[1][3]

Odor Strong, sulfurous, gassy, unpleasant[1][2][3]
Melting Point -168.95 °C[2][4]

Boiling Point 101 °C (lit.)[2][4][5]

Flash Point 80 °F (26.7 °C)[2][4]

Density 0.827 g/mL at 25 °C (lit.)[2][4][5]

Vapor Pressure

23.2 mmHg at 25°C[2][4]

Refractive Index

n20/D 1.4410 (lit.)[2][4][5][6]

pKa

10.96 + 0.10 (Predicted)[2][3]

Solubility

Slightly soluble in water; soluble in alcohol[3][9]

Experimental Protocols

Synthesis of 2-Pentanethiol from 2-Bromopentane
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A common laboratory-scale synthesis of 2-Pentanethiol involves the nucleophilic substitution
of 2-bromopentane with a hydrosulfide salt.

Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve sodium hydrosulfide (NaSH) in a suitable solvent such as ethanol.

» Addition of Alkyl Halide: Slowly add 2-bromopentane to the stirred solution of sodium
hydrosulfide.

» Reaction: Heat the reaction mixture to reflux for several hours to ensure the completion of
the reaction.

o Work-up: After cooling the reaction mixture to room temperature, pour it into water and
extract with an organic solvent like diethyl ether.

 Purification: Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and
remove the solvent under reduced pressure. The crude 2-Pentanethiol can be further
purified by fractional distillation.

Synthesis Workflow

Dissolve NaSH in Ethanol

Add 2-Bromopentane

Click to download full resolution via product page

Synthesis of 2-Pentanethiol from 2-Bromopentane

Purification by Fractional Distillation
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Due to its relatively low boiling point, fractional distillation is an effective method for purifying 2-
Pentanethiol from less volatile impurities.

Methodology:

o Apparatus Setup: Assemble a fractional distillation apparatus with a heating mantle, a
distillation flask containing the crude 2-Pentanethiol and boiling chips, a fractionating
column, a condenser, and a collection flask.

« Distillation: Gently heat the distillation flask. The temperature at the head of the column
should be monitored closely.

o Fraction Collection: Collect the fraction that distills at or near the boiling point of 2-
Pentanethiol (101 °C). Discard any initial lower-boiling fractions and any higher-boiling
residue.

Applications

2-Pentanethiol has a range of applications across various industries, primarily driven by its
distinct organoleptic properties and its reactivity as a chemical intermediate.

o Flavor and Fragrance Industry: It is used as a flavoring agent in food products to impart
sulfurous, coffee, and bacon-like notes.[2] Its aroma profile, described as sulfurous, ripe, and
fruity with roasted nuances, also makes it a component in fragrances.[2]

» Chemical Synthesis: 2-Pentanethiol serves as a starting material or intermediate in the
synthesis of other organic compounds, including pharmaceuticals and agrochemicals.[1][10]

« Industrial Odorant: Due to its strong and distinct smell, it can be used as an odorant for
natural gas to aid in leak detection.[9][11]

» Analytical Chemistry: Its well-defined aroma and taste characteristics allow for its use as a
reference compound in the development and calibration of analytical instruments.[2]

Safety and Handling

2-Pentanethiol is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated area, away from ignition sources.[3][12] It is irritating to the
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eyes, skin, and respiratory system.[3][12]

Table 3: GHS Hazard Information for 2-Pentanethiol

Hazard Class Hazard Statement

Flammable liquids (Category 2) H225: Highly flammable liquid and vapor[7]
Skin irritation (Category 2) H315: Causes skin irritation[7]

Eye irritation (Category 2) H319: Causes serious eye irritation[7]

Specific target organ toxicity — single exposure ] o
) L H335: May cause respiratory irritation[7]
(Category 3), Respiratory tract irritation

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles.
o Hand Protection: Compatible chemical-resistant gloves.

» Respiratory Protection: Use a government-approved respirator if working in areas with poor
ventilation.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.

Signaling Pathway: Olfactory Perception of Thiols

The perception of the odor of thiols like 2-Pentanethiol is a complex biological process initiated
by the interaction of the odorant molecule with olfactory receptors (ORS) in the nasal cavity.
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The binding of a thiol to a specific OR, a G-protein coupled receptor, triggers a conformational
change in the receptor. This activates a cascade of intracellular events, leading to the
generation of an electrical signal that is transmitted to the brain and perceived as a specific
smell. Recent studies suggest that metal ions, such as copper, may play a crucial role in the
detection of sulfur-containing odorants by certain olfactory receptors.[1]

Olfactory Signaling Pathway for Thiols

o Si012 0 Brain
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Simplified Olfactory Signal Transduction Cascade

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Pentanethiol (CAS
Number: 2084-19-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584482#2-pentanethiol-cas-number-2084-19-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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